Cas no 680610-54-2 (Benzamide, 2-fluoro-N-methoxy-N-methyl-3-(trifluoromethyl)-)
680610-54-2 structure
Product Name:Benzamide, 2-fluoro-N-methoxy-N-methyl-3-(trifluoromethyl)-
CAS No:680610-54-2
MF:C10H9F4NO2
MW:251.177576780319
CID:393774
PubChem ID:11196047
Update Time:2025-04-19
Benzamide, 2-fluoro-N-methoxy-N-methyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2-fluoro-N-methoxy-N-methyl-3-(trifluoromethyl)-
- 2-fluoro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide
- 2-Fluoro-N-methoxy-N-methyl-3-trifluoromethyl-benzamide
- DTXSID50458416
- SCHEMBL1125455
- AKOS018444004
- 2- fluoro-3-trifluoromethyl-N-methoxy-N-methylbenzamide
- 2-fluoro-N-methoxy-N-methyl-3-trifluoromethylbenzamide
- 2-fluoro-3-trifluoromethyl-N-methoxy-N-methylbenzamide
- 680610-54-2
-
- Inchi: 1S/C10H9F4NO2/c1-15(17-2)9(16)6-4-3-5-7(8(6)11)10(12,13)14/h3-5H,1-2H3
- InChI Key: AKNKRFXQJUGIFS-UHFFFAOYSA-N
- SMILES: FC1C(C(F)(F)F)=CC=CC=1C(N(C)OC)=O
Computed Properties
- Exact Mass: 251.05697
- Monoisotopic Mass: 251.05694118g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
Benzamide, 2-fluoro-N-methoxy-N-methyl-3-(trifluoromethyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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